Cas no 2229504-03-2 (3-5-(4-methylphenyl)furan-2-yl-1,2-oxazol-5-amine)

• Product Name: 3-5-(4-methylphenyl)furan-2-yl-1,2-oxazol-5-amine
• CAS No: 2229504-03-2
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 6257805
• PubChem ID: 165672332
• Update Time: 2025-07-14

3-5-(4-methylphenyl)furan-2-yl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-5-(4-methylphenyl)furan-2-yl-1,2-oxazol-5-amine
• 3-[5-(4-methylphenyl)furan-2-yl]-1,2-oxazol-5-amine
• 2229504-03-2
• EN300-1751108

• Inchi： 1S/C14H12N2O2/c1-9-2-4-10(5-3-9)12-6-7-13(17-12)11-8-14(15)18-16-11/h2-8H,15H2,1H3
• InChI Key： ISRJWJJUVGORBX-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(N)ON=2)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-5-(4-methylphenyl)furan-2-yl-1,2-oxazol-5-amine

3-5-(4-Methylphenyl)furan-2-yl-1,2-Oxazol-5-Amine: A Comprehensive Overview

The compound 3-5-(4-methylphenyl)furan-2-yl-1,2-Oxazol-5-Amine (CAS No: 2229504-03-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with an oxazole moiety, creating a molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like 3-5-(4-methylphenyl)furan-2-yl-1,2-Oxazol in medicinal chemistry. The presence of the furan ring and the oxazole group in this molecule provides a platform for various functional groups to interact, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent, where its ability to inhibit certain enzymes has shown promising results in vitro.

The synthesis of 3-(4-methylphenyl)-furan derivatives has been optimized in recent years, with green chemistry approaches being increasingly adopted. These methods not only enhance the efficiency of synthesis but also reduce environmental impact. The use of microwave-assisted synthesis has been particularly effective in producing high yields of this compound, ensuring its availability for further research and development.

In terms of pharmacokinetics, 1,2-Oxazolamine derivatives have been studied for their bioavailability and metabolic stability. Preclinical studies indicate that this compound exhibits favorable pharmacokinetic profiles, suggesting its potential for oral administration. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

The application of 3-(4-methylphenyl)-furan derivatives extends beyond pharmacology into materials science. Their ability to form stable coordination complexes with metal ions has led to their exploration as components in organic light-emitting diodes (OLEDs). This dual functionality underscores the versatility of this compound in diverse scientific domains.

From an environmental standpoint, the biodegradability and toxicity of CAS No 2229504 have been assessed under various conditions. These studies are crucial for ensuring that any industrial application of this compound adheres to safety and environmental regulations. Results indicate that under aerobic conditions, the compound demonstrates moderate biodegradability, though further testing is needed to confirm its long-term ecological impact.

In conclusion, 3-(4-methylphenyl)-furan derivatives represent a significant advancement in heterocyclic chemistry. Their unique structure and versatile applications position them as valuable tools in both academic research and industrial development. As research continues to uncover new insights into their properties and potential uses, this compound is poised to make a substantial contribution to the field of organic chemistry.